Cas no 2287270-93-1 (2-Amino-2-(3-pentyl-1-bicyclo[1.1.1]pentanyl)acetic acid)

• Product Name: 2-Amino-2-(3-pentyl-1-bicyclo[1.1.1]pentanyl)acetic acid
• CAS No: 2287270-93-1
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5832580
• PubChem ID: 137942724
• Update Time: 2025-06-13

2-Amino-2-(3-pentyl-1-bicyclo[1.1.1]pentanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(3-pentyl-1-bicyclo[1.1.1]pentanyl)acetic acid
• 2287270-93-1
• 2-amino-2-{3-pentylbicyclo[1.1.1]pentan-1-yl}acetic acid
• EN300-6761177

• Inchi： 1S/C12H21NO2/c1-2-3-4-5-11-6-12(7-11,8-11)9(13)10(14)15/h9H,2-8,13H2,1H3,(H,14,15)
• InChI Key： MIZUMYGTLATCMA-UHFFFAOYSA-N
• SMILES： OC(C(C12CC(CCCCC)(C1)C2)N)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-Amino-2-(3-pentyl-1-bicyclo[1.1.1]pentanyl)acetic acid

Research Brief on 2-Amino-2-(3-pentyl-1-bicyclo[1.1.1]pentanyl)acetic acid (CAS: 2287270-93-1)

The compound 2-Amino-2-(3-pentyl-1-bicyclo[1.1.1]pentanyl)acetic acid (CAS: 2287270-93-1) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry research. This bicyclo[1.1.1]pentane (BCP)-containing amino acid derivative represents an innovative structural motif that combines the constrained geometry of BCP with the functional versatility of amino acids, offering unique opportunities for drug discovery and biochemical applications.

Recent studies have focused on the synthetic accessibility and biochemical properties of this compound. The synthetic route typically involves [1.1.1]propellane as a key starting material, followed by radical addition and subsequent functional group transformations to introduce the amino acid moiety. The pentyl side chain at the 3-position provides lipophilicity to the molecule, while the bicyclic core imposes significant steric constraints that influence its biological interactions.

In pharmacological research, this compound has shown promise as a novel scaffold for protease inhibitors due to its ability to mimic transition states while resisting metabolic degradation. The rigid BCP core restricts conformational flexibility, potentially leading to improved target selectivity compared to more flexible analogs. Preliminary studies suggest that derivatives of this scaffold may have applications in neurological disorders, particularly those involving glutamate receptors, given its structural similarity to constrained glutamate analogs.

The physicochemical properties of 2-Amino-2-(3-pentyl-1-bicyclo[1.1.1]pentanyl)acetic acid have been characterized in several recent publications. The compound demonstrates surprising water solubility for a BCP-containing molecule (approximately 15 mg/mL at pH 7.4), likely due to the zwitterionic nature of the amino acid functionality. This property, combined with its measured logP of 1.8, suggests favorable drug-like characteristics for central nervous system targets.

Current research directions include exploring structure-activity relationships of analogs with varying side chains, investigating metabolic stability in hepatic microsomes, and developing efficient synthetic routes for large-scale production. The compound's unique three-dimensional structure also makes it an interesting candidate for crystallographic studies of protein-ligand interactions, particularly with proteins containing deep binding pockets.

Several pharmaceutical companies have included this scaffold in their fragment-based drug discovery programs, recognizing its potential to address challenging targets where traditional flat aromatic systems have failed. The most recent patent applications (2023-2024) describe its use in allosteric modulators of G-protein coupled receptors and as a bioisostere for tert-butyl groups in medicinal chemistry.

Future research directions are expected to focus on in vivo efficacy studies, further optimization of pharmacokinetic properties, and expansion of synthetic methodologies to access enantiomerically pure forms. The compound's combination of structural novelty, synthetic accessibility, and promising biological properties positions it as an important tool molecule in contemporary drug discovery efforts.